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Compound of Interest

Compound Name: Camaric acid

Cat. No.: B1180403

For Researchers, Scientists, and Drug Development Professionals

Abstract

Camaric acid, a pentacyclic triterpenoid primarily isolated from the plant Lantana camara, has
demonstrated a wide spectrum of biological activities, positioning it as a compound of
significant interest for therapeutic research. This technical guide provides a comprehensive
overview of the available scientific data on Camaric acid, including its physicochemical
properties, and diverse pharmacological effects such as antibacterial, antileishmanial,
antitrypanosomal, nematicidal, and anti-inflammatory activities. This document consolidates
guantitative data from various studies, details relevant experimental protocols, and visualizes
the proposed mechanism of action, particularly its role in modulating inflammatory signaling
pathways.

Physicochemical Properties

Camaric acid is a complex organic molecule with the following key identifiers and properties.
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Property Value

CAS Number 146450-83-1
Molecular Formula Cs3s5Hs206
Molecular Weight 568.79 g/mol

(1S,2R,4aR,6aS,7R,10aS,12aR,12bS)-10a-

hydroxy-2,4a,7,12b-tetramethyl-9-oxo-1-[(Z)-2-
IUPAC Name methylbut-2-enoyl]oxy-

1,2,3,4,4a,5,6,6a,7,8,9,10,10a,11,12,12a-

hexadecahydropicene-1-carboxylic acid

Synonyms (+)-22B-(Angeloyloxy)lantanolic acid

Appearance White solid

Solubilit Soluble in chloroform, dichloromethane, ethyl
olubili
Y acetate, DMSO, and acetone.

Biological Activities and Quantitative Data

Camaric acid has been evaluated for several biological activities. The following tables
summarize the available quantitative data.

bl . Antimicrobial Activi

Target .. .

. Assay Activity Metric  Value Reference
Organism
Staphylococcus »

Not specified IC50 8.74 uM ChemFaces

aureus
Methicillin-
resistant S. Not specified IC50 8.09 uM ChemFaces

aureus (MRSA)

Table 2.2: Antiparasitic Activity
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Target .. .

. Assay Activity Metric  Value Reference
Organism
Leishmania sp. Not specified Activity Moderate ChemFaces
Trypanosoma sp.  Not specified Activity Highly Potent ChemFaces

Table 2.3: Nematicidal Activity

Target Organism Concentration Mortality Reference

Meloidogyne incognita
0.5% 95% ChemFaces
(root-knot nematode)

ble 2.4: Anti-infl -

Model Assay Activity Metric  Value Reference
TPA-induced

mouse ear Edema inhibition IC50 0.67 mg/ear ChemFaces
edema

Mechanism of Action

The precise molecular mechanisms underlying the diverse biological activities of Camaric acid
are not yet fully elucidated. However, based on studies of structurally similar pentacyclic
triterpenoids, several potential mechanisms can be proposed.

Anti-inflammatory Mechanism

Pentacyclic triterpenoids are well-documented inhibitors of inflammatory pathways.[1][2] A
primary target is the Nuclear Factor-kappa B (NF-kB) signaling pathway, a critical regulator of
the expression of pro-inflammatory genes.[3][4][5] It is hypothesized that Camaric acid may
exert its anti-inflammatory effects by inhibiting the activation of IkB kinase (IKK), which would
prevent the phosphorylation and subsequent degradation of the inhibitory protein IkBa. This, in
turn, would sequester NF-kB in the cytoplasm, preventing its translocation to the nucleus and
the transcription of inflammatory mediators such as cytokines, chemokines, and enzymes like
COX-2 and iNOS.[2][3][4]
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Pure Camaric Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Camaric Acid (CAS
Number: 146450-83-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1180403#camaric-acid-cas-number-146450-83-1-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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